Cas no 1339571-05-9 (4-methoxy-2-methyl-N-(3-methylbutyl)aniline)

• Product Name: 4-methoxy-2-methyl-N-(3-methylbutyl)aniline
• CAS No: 1339571-05-9
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5207853
• PubChem ID: 62867679
• Update Time: 2025-05-20

4-methoxy-2-methyl-N-(3-methylbutyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-methyl-N-(3-methylbutyl)aniline
• n-Isopentyl-4-methoxy-2-methylaniline
• Benzenamine, 4-methoxy-2-methyl-N-(3-methylbutyl)-

• Inchi： 1S/C13H21NO/c1-10(2)7-8-14-13-6-5-12(15-4)9-11(13)3/h5-6,9-10,14H,7-8H2,1-4H3
• InChI Key： FDXAOMWKIQNBPX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)NCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-methoxy-2-methyl-N-(3-methylbutyl)aniline

Research Briefing on 4-methoxy-2-methyl-N-(3-methylbutyl)aniline (CAS: 1339571-05-9): Recent Advances and Applications in Chemical Biology and Medicine

4-methoxy-2-methyl-N-(3-methylbutyl)aniline (CAS: 1339571-05-9) is a structurally unique aniline derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its methoxy and branched alkyl substituents, exhibits intriguing physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a building block for drug development, particularly in the design of novel small-molecule modulators targeting neurological and inflammatory pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of serotonin receptor modulators. The research team demonstrated that the specific substitution pattern of 4-methoxy-2-methyl-N-(3-methylbutyl)aniline provides optimal lipophilicity and steric properties for crossing the blood-brain barrier while maintaining target specificity. Molecular docking studies revealed that derivatives of this compound show high affinity for 5-HT2A receptors, suggesting potential applications in neuropsychiatric disorders.

In the field of antimicrobial research, a recent patent application (WO2023056789) disclosed novel antimicrobial agents incorporating the 4-methoxy-2-methyl-N-(3-methylbutyl)aniline scaffold. The inventors reported that structural modifications at the aniline nitrogen yielded compounds with potent activity against drug-resistant Gram-positive bacteria, including MRSA strains. Mechanistic studies indicated that these derivatives interfere with bacterial membrane integrity and inhibit biofilm formation, representing a promising avenue for addressing antibiotic resistance.

Analytical chemistry advancements have also been made regarding this compound. A 2024 publication in Analytical and Bioanalytical Chemistry described a highly sensitive LC-MS/MS method for quantifying 4-methoxy-2-methyl-N-(3-methylbutyl)aniline in biological matrices, achieving a lower limit of quantification of 0.1 ng/mL. This methodological development is crucial for pharmacokinetic studies and will support future clinical translation of related drug candidates.

The compound's potential in cancer research was highlighted in a recent Cell Chemical Biology paper, where researchers utilized 4-methoxy-2-methyl-N-(3-methylbutyl)aniline as a core structure for developing selective kinase inhibitors. Through structure-activity relationship studies, the team identified derivatives that preferentially inhibit aberrant signaling pathways in non-small cell lung cancer while sparing normal cells, demonstrating remarkable selectivity profiles in preclinical models.

From a chemical biology perspective, the unique electronic properties of 4-methoxy-2-methyl-N-(3-methylbutyl)aniline have enabled its use as a fluorescent probe for studying protein-ligand interactions. A Nature Chemical Biology publication detailed its incorporation into environment-sensitive fluorophores that can report conformational changes in target proteins with high spatial and temporal resolution, providing new tools for mechanistic studies of drug action.

In conclusion, recent research on 4-methoxy-2-methyl-N-(3-methylbutyl)aniline (CAS: 1339571-05-9) demonstrates its versatility as a privileged structure in medicinal chemistry and chemical biology. The compound's unique physicochemical properties and demonstrated biological activities across multiple therapeutic areas position it as a valuable scaffold for future drug discovery efforts. Ongoing studies continue to explore its potential in addressing unmet medical needs, particularly in neurological disorders, infectious diseases, and oncology.